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Compound of Interest

Compound Name: 5-Chlorovaleric acid

Cat. No.: B053291 Get Quote

Introduction

5-Chlorovaleric acid, and its more reactive derivative 5-chlorovaleryl chloride, are pivotal

intermediates in the synthesis of a variety of agrochemicals, particularly within the pyrazole

class of herbicides.[1] The presence of both a carboxylic acid (or acyl chloride) and a terminal

chloro- group allows for versatile chemical modifications, making it a valuable building block for

complex heterocyclic structures with potent herbicidal activity. These compounds are known to

be effective against a wide range of weeds, including those resistant to other common

herbicides.[2]

This document provides detailed application notes and experimental protocols for the use of 5-
chlorovaleric acid and its derivatives in the synthesis of agrochemicals, with a specific focus

on the synthesis of the herbicide Pyraclonil.

Application in Pyraclonil Synthesis
Pyraclonil is a protoporphyrinogen oxidase (PPO) inhibiting herbicide effective for paddy field

weed control.[2] The synthesis of Pyraclonil utilizes 5-chlorovaleryl chloride as a key starting

material to construct the tetrahydro-pyrazolo[1,5-a]pyridine ring system, which is crucial for its

herbicidal efficacy.

Physicochemical Properties of 5-Chlorovaleric Acid
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Property Value Reference

CAS Number 1119-46-6

Molecular Formula C₅H₉ClO₂

Molecular Weight 136.58 g/mol

Appearance
Colorless to light yellow clear

liquid
[1]

Melting Point 18 °C

Density 1.170 g/mL at 20 °C

Assay ≥98.0% (GC)

Synthesis Pathway of Pyraclonil Intermediate
The initial step in the synthesis of the core structure of Pyraclonil involves the formation of a

key intermediate, 1,1,7-trichloro-1-hepten-3-one, from 5-chlorovaleryl chloride. This is followed

by cyclization and subsequent modifications to yield the final herbicidal compound.
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Synthesis of 5-Chlorovaleryl Chloride

Synthesis of Pyraclonil Intermediate Final Steps to Pyraclonil

5-Chlorovaleric Acid 5-Chlorovaleryl Chloride
 Reaction with SOCl₂ 

Thionyl Chloride (SOCl₂)

1,1,7-Trichloro-1-hepten-3-one

 Friedel-Crafts Acylation 

Vinylidene Chloride

Aluminum Chloride (AlCl₃) Cyclization & Further Reactions Pyraclonil
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Protocol 1: 5-Chlorovaleryl Chloride Synthesis Protocol 2: Trichloroheptenone Synthesis

Start: Mix 5-Chlorovaleric Acid and Thionyl Chloride

Heat at 60°C for 10h

Reduced Pressure Rectification

Collect 5-Chlorovaleryl Chloride

Start: Prepare AlCl₃ in Dichloromethane

Add 5-Chlorovaleryl Chloride

Stir for 1h

Add Vinylidene Chloride Solution

Quench with Water (Ice Bath)

Filter through Diatomite

Wash, Dry, and Concentrate

Distill on Rotary Evaporator

Obtain 1,1,7-Trichloro-1-hepten-3-one

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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